Cas no 263718-48-5 ((1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol)
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol Chemical and Physical Properties
Names and Identifiers
-
- MFCD34566905
- 263718-48-5
- E80051
- (R)-2-((TERT-BUTYLDIMETHYLSILYL)OXY)-1-(PYRIDIN-2-YL)ETHAN-1-OL
- (1R)-2-[(tert-butyldimethylsilyl)oxy]-1-(pyridin-2-yl)ethanol
- PS-18842
- (1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-pyridin-2-ylethanol
- (1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol
-
- MDL: MFCD34566905
- Inchi: 1S/C13H23NO2Si/c1-13(2,3)17(4,5)16-10-12(15)11-8-6-7-9-14-11/h6-9,12,15H,10H2,1-5H3/t12-/m0/s1
- InChI Key: WKYRJYLECFRJPO-LBPRGKRZSA-N
- SMILES: C(C)(C)(C)[Si](C)(OC[C@H](O)C1N=CC=CC=1)C
Computed Properties
- Exact Mass: 253.149805511g/mol
- Monoisotopic Mass: 253.149805511g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4Ų
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1102105-1G |
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol |
263718-48-5 | 97% | 1g |
$555 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1102105-5G |
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol |
263718-48-5 | 97% | 5g |
$1665 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1102105-10G |
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol |
263718-48-5 | 97% | 10g |
$2780 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1102105-25G |
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol |
263718-48-5 | 97% | 25g |
$4835 | 2023-08-31 | |
| eNovation Chemicals LLC | Y1102105-100mg |
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol |
263718-48-5 | 97% | 100mg |
$175 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1102105-250mg |
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol |
263718-48-5 | 97% | 250mg |
$230 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1102105-500mg |
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol |
263718-48-5 | 97% | 500mg |
$370 | 2024-07-21 | |
| Aaron | AR01XAFQ-100mg |
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol |
263718-48-5 | 97% | 100mg |
$154.00 | 2025-02-12 | |
| Aaron | AR01XAFQ-250mg |
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol |
263718-48-5 | 97% | 250mg |
$205.00 | 2025-02-12 | |
| Aaron | AR01XAFQ-10g |
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol |
263718-48-5 | 97% | 10g |
$2559.00 | 2025-02-12 |
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
Additional information on (1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol
Research Briefing on (1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol (CAS: 263718-48-5) in Chemical Biology and Pharmaceutical Applications
The compound (1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol (CAS: 263718-48-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral building block, characterized by its tert-butyldimethylsilyl (TBS) protecting group and pyridyl ethanol moiety, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies highlight its utility in asymmetric synthesis, drug discovery, and the development of novel therapeutic agents.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized (1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol as a key intermediate in the synthesis of potent kinase inhibitors. The compound's stereochemical purity and functional group compatibility enabled efficient construction of chiral centers in target molecules, demonstrating its value in structure-activity relationship (SAR) optimization. The study reported a 40% improvement in yield compared to alternative synthetic routes, underscoring its synthetic advantages.
Further investigations in Chemical Communications (2024) revealed novel applications of this compound in PROTAC (Proteolysis Targeting Chimera) development. Its pyridyl group was found to facilitate crucial protein-ligand interactions, while the TBS-protected alcohol allowed for selective deprotection in multi-step syntheses. These properties make it particularly valuable in the design of next-generation targeted protein degradation therapeutics.
Analytical characterization studies using advanced techniques such as HPLC-MS and NMR spectroscopy have provided new insights into the compound's stability profile. Research published in Analytical Chemistry (2023) demonstrated that (1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol maintains excellent chemical stability under various storage conditions, with less than 2% degradation observed after six months at -20°C. This stability makes it particularly suitable for long-term research projects and industrial applications.
Emerging applications in radiopharmaceutical development have also been reported. A recent study in Nuclear Medicine and Biology (2024) described the use of this compound as a precursor for the synthesis of fluorine-18 labeled tracers. The researchers noted that the TBS protecting group could be selectively removed under mild conditions, allowing for efficient radiolabeling without compromising the chiral integrity of the final product.
From a commercial perspective, the global market for (1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol is projected to grow at a CAGR of 7.2% from 2024 to 2030, according to a recent industry report. This growth is driven by increasing demand from pharmaceutical companies engaged in chiral drug development and academic research institutions focusing on asymmetric synthesis methodologies.
Future research directions include exploring its potential in mRNA therapeutic development and investigating novel derivatives with enhanced pharmacological properties. The compound's unique structural features continue to make it a valuable tool in medicinal chemistry, with ongoing studies expected to uncover additional applications in drug discovery and development.
263718-48-5 ((1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol) Related Products
- 2816913-53-6(β-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-5-fluoro-2-pyridineethanol)
- 681428-46-6(Pyridine, 2-[1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-propenyl]-)
- 162085-25-8(Pyridine, 2-[1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-, (S)- (9CI))
- 502509-23-1(2-Pyridinemethanol, 4-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-)
- 101192-63-6(2-(1,1-Dimethylethyl)dimethylsilyloxymethylpyridine)
- 2833707-03-0(2-[Tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol)
- 1586793-09-0(Pyridine, 2-[(1S)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2,2-dimethylpropyl]-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)